Quinoxalino-fused sultines and their application in Diels–Alder reactions

Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A606764F

Abstract
The synthesis of 7,8-disubstituted quinoxalino[2,3-d][1,2λ 4 ]oxathiine 2-oxides 7a–c, precursors for quinoxalino-o-quinodimethanes 3a–c, and their application in the Diels–Alder reactions are reported.
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